Micropeptin 478A

• Molecular Formula: C40H62ClN9O15S
• Molecular Weight: 976.5 g/mol
• InChI: InChI=1S/C40H62ClN9O15S/c1-7-19(3)30-39(60)65-21(5)31(48-35(56)28(52)18-64-66(61,62)63)36(57)45-24(10-9-15-44-40(42)43)33(54)46-25-12-14-29(53)50(37(25)58)32(20(4)8-2)38(59)49(6)26(34(55)47-30)17-22-11-13-27(51)23(41)16-22/h11,13,16,19-21,24-26,28-32,51-53H,7-10,12,14-15,17-18H2,1-6H3,(H,45,57)(H,46,54)(H,47,55)(H,48,56)(H4,42,43,44)(H,61,62,63)/t19-,20-,21+,24-,25-,26?,28-,29+,30-,31?,32-/m0/s1
• InChIKey: XQAUOXBHKXOGBQ-TZVUPNAKSA-N

Micropeptin 478A – Potent Plasmin Inhibitor

Micropeptin 478A (CAS: 186368-49-0) is a cyclic depsipeptide natural product isolated from the freshwater cyanobacterium Microcystis aeruginosa (NIES-478) [1]. Its core molecular architecture consists of a 40-carbon scaffold featuring a characteristic 3-amino-6-hydroxy-2-piperidone (Ahp) unit, a chlorinated N-methyltyrosine residue, and a lactone bridge linking Thr1 to Ile6, resulting in a molecular formula of C40H62ClN9O15S and an exact mass of 975.377461 g/mol [2]. This compound belongs to the broader micropeptin family of cyanobacterial protease inhibitors, which are distinguished by their macrocyclic depsipeptide structures and potent inhibition of serine proteases, particularly plasmin [3].

Workflow

Plasmin pathway inhibition studies

Selection logic

Reported high-affinity plasmin inhibitor with narrow serine protease selectivity

Use context

Fibrinolysis, coagulation, and cell migration assay contexts; Ahp-cyclodepsipeptide SAR

• [1] Ishida, K.; Matsuda, H.; Murakami, M.; Yamaguchi, K. Micropeptins 478-A and -B, Plasmin Inhibitors from the Cyanobacterium Microcystis aeruginosa. J. Nat. Prod. 1997, 60 (2), 184–187. View Source
• [2] SpectraBase. Micropeptin 478-A. Compound ID: 8geyUrtq6eU. Accessed 2026. View Source
• [3] Gesner-Apter, S.; Carmeli, S. Protease Inhibitors from a Water Bloom of the Cyanobacterium Microcystis aeruginosa. J. Nat. Prod. 2009, 72 (8), 1429–1436. View Source

Micropeptin 478A Target Selectivity vs. Analogs

Within the micropeptin class, subtle structural modifications profoundly impact protease inhibitory profiles and potencies, rendering generic substitution scientifically invalid. Micropeptin 478A exhibits a uniquely potent and selective profile for plasmin inhibition (IC50 0.1 μg/mL) that is not universally shared by its closest analog, Micropeptin 478B, nor by other micropeptins [1]. Cross-class comparisons reveal that Micropeptin 478A's potency against plasmin is an order of magnitude higher than its activity against chymotrypsin (Ki 5.2 μM) and trypsin (IC50 range 0.7–5.2 μM), demonstrating a targeted inhibition spectrum that is absent in many other protease inhibitors [2]. This narrow structure-activity relationship (SAR) window mandates that researchers select specific micropeptin variants based on quantifiable target engagement data rather than assuming functional equivalence across the compound family.

Micropeptin 478A vs. 478B

Reported potency difference suggests 478B may require higher concentrations for equivalent plasmin inhibition; assay sensitivity may shift.

Micropeptin 478A vs. Micropeptin 90

Selectivity profiles differ: 478A inhibits plasmin without trypsin activity, while Micropeptin 90 dual-targets trypsin; data interpretation may be confounded in trypsin-containing matrices.

Structural analogs (sulfation pattern)

Additional sulfate groups in analogs (e.g., 478B) correlate with altered target binding; substitution may not preserve the reported inhibition profile.

• [1] Ishida, K.; Matsuda, H.; Murakami, M.; Yamaguchi, K. Micropeptins 478-A and -B, Plasmin Inhibitors from the Cyanobacterium Microcystis aeruginosa. J. Nat. Prod. 1997, 60 (2), 184–187. View Source
• [2] Gesner-Apter, S.; Carmeli, S. Protease Inhibitors from a Water Bloom of the Cyanobacterium Microcystis aeruginosa. J. Nat. Prod. 2009, 72 (8), 1429–1436. View Source

Micropeptin 478A Comparative Data

Plasmin Inhibitory Potency vs. 478B

In a direct head-to-head comparison, Micropeptin 478A demonstrates a 4-fold higher inhibitory potency against human plasmin than its closest structural analog, Micropeptin 478B. Both compounds were isolated from the same Microcystis aeruginosa strain and tested under identical conditions, confirming that the observed potency difference is intrinsic to their structural divergence [1].

Plasmin IC50 vs. 478B

Head-to-head

IC50 0.1 µg/mL vs. 0.4 µg/mL
4-fold higher potency

Supports plasmin-targeted assay context with lower compound requirement

Assay conditions: in vitro enzymatic assay, Microcystis aeruginosa NIES-478

Evidence Dimension	Plasmin inhibition (IC50)
Target Compound Data	0.1 μg/mL
Comparator Or Baseline	Micropeptin 478B: 0.4 μg/mL
Quantified Difference	4-fold higher potency (lower IC50)
Conditions	In vitro plasmin inhibition assay, synthetic construct

Why This Matters

This 4-fold potency difference directly impacts the compound's effective concentration range in biochemical assays, with Micropeptin 478A requiring a quarter of the concentration to achieve equivalent plasmin inhibition, thereby reducing off-target risks and conserving material.

• [1] Ishida, K.; Matsuda, H.; Murakami, M.; Yamaguchi, K. Micropeptins 478-A and -B, Plasmin Inhibitors from the Cyanobacterium Microcystis aeruginosa. J. Nat. Prod. 1997, 60 (2), 184–187. View Source

Selectivity vs. Micropeptin 90

Cross-study analysis of chymotrypsin inhibition data reveals that Micropeptin 478A exhibits a Ki of 5.2 μM, placing it among the most potent chymotrypsin inhibitors within the micropeptin class. For comparison, the related micropeptin HU909 displays a Ki of 2.8 μM (1.9-fold more potent), while Micropeptin 478B shows a significantly weaker Ki of 72 μM (13.8-fold less potent) [1]. This tiered potency profile demonstrates that even within the same structural family, chymotrypsin inhibition varies by nearly two orders of magnitude.

Selectivity vs. Micropeptin 90

Cross-study comparable

No inhibition of trypsin, thrombin, elastase at 10 µg/mL; Micropeptin 90 inhibits trypsin (IC50 2.0 µg/mL)

Exclusive plasmin inhibition avoids off-target serine protease confounding

Cross-study comparison; matrix: purified serine proteases

Evidence Dimension	Chymotrypsin inhibition (Ki)
Target Compound Data	5.2 μM
Comparator Or Baseline	Micropeptin HU909: 2.8 μM; Micropeptin 478B: 72 μM
Quantified Difference	Micropeptin 478A is 1.9-fold less potent than HU909 but 13.8-fold more potent than 478B
Conditions	37°C, 50 mM Tris-HCl buffer, 100 mM NaCl, 1 mM CaCl2, 1 mM HCl, synthetic construct

Why This Matters

This quantitative data enables researchers to rationally select the appropriate micropeptin for experiments requiring a specific level of chymotrypsin inhibition, avoiding both insufficient blockade and excessive off-target effects.

• [1] Gesner-Apter, S.; Carmeli, S. Protease Inhibitors from a Water Bloom of the Cyanobacterium Microcystis aeruginosa. J. Nat. Prod. 2009, 72 (8), 1429–1436. View Source

High-Affinity Binding (Ki)

Micropeptin 478A displays a pronounced selectivity for plasmin over other serine proteases. Its plasmin IC50 of 0.1 μg/mL (approximately 0.1 μM, assuming an average peptide molecular weight) is at least 7-fold lower than the most potent reported trypsin IC50 within the micropeptin class (0.7 μM) and 28-fold lower than the chymotrypsin Ki of 5.2 μM [1][2]. While class-level data indicate that many micropeptins inhibit both trypsin and chymotrypsin, Micropeptin 478A's primary target engagement is strongly biased toward plasmin, as evidenced by the absolute potency difference.

Binding affinity (Ki)

Supporting evidence

Ki = 0.0052

Reported tight-binding inhibitor behavior for sustained target engagement studies

37°C, Tris-HCl buffer pH ~7.5; units as reported in BRENDA

Evidence Dimension	Selectivity ratio (plasmin IC50 vs. other protease IC50/Ki)
Target Compound Data	Plasmin IC50: ~0.1 μM; Trypsin IC50: ~0.7–5.2 μM; Chymotrypsin Ki: 5.2 μM
Comparator Or Baseline	Class-level micropeptin trypsin IC50 range: 0.7–5.2 μM; chymotrypsin Ki range: 2.8–72 μM
Quantified Difference	Minimum 7-fold selectivity for plasmin over trypsin; minimum 28-fold selectivity over chymotrypsin
Conditions	In vitro protease inhibition assays, synthetic constructs

Why This Matters

This selectivity profile is critical for applications where specific plasmin blockade is required without confounding inhibition of other serine proteases, such as in coagulation studies or plasmin-mediated disease models.

• [1] Ishida, K.; Matsuda, H.; Murakami, M.; Yamaguchi, K. Micropeptins 478-A and -B, Plasmin Inhibitors from the Cyanobacterium Microcystis aeruginosa. J. Nat. Prod. 1997, 60 (2), 184–187. View Source
• [2] Gesner-Apter, S.; Carmeli, S. Protease Inhibitors from a Water Bloom of the Cyanobacterium Microcystis aeruginosa. J. Nat. Prod. 2009, 72 (8), 1429–1436. View Source

Structural Basis: Sulfation Pattern

The presence of a 3-chloro-4-hydroxyphenylmethyl (chlorinated N-methyltyrosine) residue and the 3-amino-6-hydroxy-2-piperidone (Ahp) unit in Micropeptin 478A's macrocycle are critical structural features that correlate with enhanced plasmin inhibition potency. Class-level structure-activity relationship (SAR) studies indicate that micropeptins containing the Ahp unit and chlorinated tyrosine residues exhibit potent protease inhibition, whereas analogs lacking these features show markedly reduced activity [1]. The specific stereochemical arrangement and lactone bridge (Thr1-Ile6) further rigidify the macrocycle, likely contributing to its high-affinity binding conformation [2].

Sulfation pattern

Class-level inference

478A: 1 sulfate group (C40H62ClN9O15S); 478B: 2 sulfate groups (C40H62ClN9O18S2)

Sulfation variation coincides with potency difference; may guide SAR optimization

Structural inference from Ahp-cyclodepsipeptide class; requires compound-specific confirmation

Evidence Dimension	Presence of Ahp unit and chlorinated tyrosine residue
Target Compound Data	Contains Ahp unit and 3-chloro-N-methyltyrosine
Comparator Or Baseline	Micropeptin analogs lacking Ahp or chlorinated tyrosine: reduced potency
Quantified Difference	Qualitative correlation: Presence of Ahp and chlorinated tyrosine associated with potent inhibition; absence associated with weak or no inhibition
Conditions	Structural elucidation by 2D NMR and chemical degradation

Why This Matters

This structural information provides a rational basis for selecting Micropeptin 478A over analogs lacking these key pharmacophoric elements, ensuring that the purchased compound possesses the verified structural features required for potent plasmin inhibition.

• [1] Gesner-Apter, S.; Carmeli, S. Protease Inhibitors from a Water Bloom of the Cyanobacterium Microcystis aeruginosa. J. Nat. Prod. 2009, 72 (8), 1429–1436. View Source
• [2] Ishida, K.; Matsuda, H.; Murakami, M.; Yamaguchi, K. Micropeptins 478-A and -B, Plasmin Inhibitors from the Cyanobacterium Microcystis aeruginosa. J. Nat. Prod. 1997, 60 (2), 184–187. View Source

Micropeptin 478A Research Applications

Fibrinolysis and Thrombosis Models

Micropeptin 478A's potent and selective plasmin inhibition (IC50 0.1 μg/mL) makes it an ideal tool for dissecting the role of plasmin in coagulation and fibrinolysis pathways. Researchers can use low nanomolar concentrations to achieve robust plasmin blockade while minimizing off-target inhibition of trypsin and chymotrypsin, as supported by its selectivity ratio [1][2]. This is particularly valuable in in vitro models of thrombosis, stroke, and coronary artery occlusion where precise modulation of plasmin activity is required.

Cancer Cell Invasion Assays

The well-characterized structure of Micropeptin 478A, including its Ahp unit and chlorinated N-methyltyrosine residue, provides a validated scaffold for SAR investigations. Its direct comparator data with Micropeptin 478B (4-fold difference in potency) offers a clear starting point for probing the molecular determinants of plasmin inhibition within the micropeptin class [1]. Researchers can use Micropeptin 478A as a reference standard to benchmark the activity of newly isolated or synthetic analogs.

SAR and Medicinal Chemistry

Given its defined selectivity profile (plasmin IC50: ~0.1 μM; trypsin IC50 range: 0.7–5.2 μM; chymotrypsin Ki: 5.2 μM), Micropeptin 478A can serve as a valuable tool compound in protease inhibitor screening cascades [1][2]. It can be employed as a positive control for plasmin inhibition and as a counter-screen to assess off-target effects on other serine proteases, thereby enhancing the interpretability of high-throughput screening data.

Application

Selection Property

Validation Focus

Fibrinolysis and thrombosis research models

Plasmin-selective inhibition profile; excludes thrombin and trypsin activity

Clot lysis endpoint monitoring; specificity verification in plasma matrices

Cancer cell invasion and ECM degradation assays

High-affinity plasmin binding; differentiates uPA/plasmin axis from other proteases

Pericellular proteolysis endpoint review; confirm absence of trypsin-like activity interference

Ahp-cyclodepsipeptide SAR and medicinal chemistry

Defined sulfation pattern and chlorinated moiety as benchmark scaffold

Potency/selectivity comparison with synthetic analogs; structure-activity relationship documentation

• [1] Ishida, K.; Matsuda, H.; Murakami, M.; Yamaguchi, K. Micropeptins 478-A and -B, Plasmin Inhibitors from the Cyanobacterium Microcystis aeruginosa. J. Nat. Prod. 1997, 60 (2), 184–187. View Source
• [2] Gesner-Apter, S.; Carmeli, S. Protease Inhibitors from a Water Bloom of the Cyanobacterium Microcystis aeruginosa. J. Nat. Prod. 2009, 72 (8), 1429–1436. View Source